Cas no 912896-42-5 (1-butyl-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-butyl-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 912896-42-5
• MF: C₂₄H₂₉N₃O₂
• MW: 391.505965948105
• CID: 5425765
• Update Time: 2025-07-09

1-butyl-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-butyl-4-[1-[2-(2-methylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• 1-butyl-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C24H29N3O2/c1-3-4-13-26-17-19(16-23(26)28)24-25-20-10-6-7-11-21(20)27(24)14-15-29-22-12-8-5-9-18(22)2/h5-12,19H,3-4,13-17H2,1-2H3
• InChI Key： XWRQHJFYFHMESN-UHFFFAOYSA-N
• SMILES： N1(CCCC)CC(C2N(CCOC3=CC=CC=C3C)C3=CC=CC=C3N=2)CC1=O

Additional information on 1-butyl-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Comprehensive Overview of 1-butyl-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 912896-42-5)

1-butyl-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 912896-42-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of benzodiazole derivatives, which are known for their diverse biological activities. Researchers and industry professionals frequently search for information on its synthesis, properties, and applications, making it a topic of interest in modern chemical studies.

The molecular structure of 1-butyl-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one features a pyrrolidin-2-one core linked to a benzodiazole moiety, which is further substituted with a 2-methylphenoxyethyl group. This intricate arrangement contributes to its potential as a building block in drug discovery, particularly in the development of central nervous system (CNS) targeting agents. Recent trends in pharmaceutical research highlight the growing demand for novel heterocyclic compounds, and this compound fits well into this category due to its promising pharmacological profile.

One of the key areas of interest for CAS No. 912896-42-5 is its potential role in neurological disorders. With the rise in global awareness about mental health and neurodegenerative diseases, researchers are actively exploring compounds that can modulate neurotransmitter systems. The benzodiazole scaffold, present in this compound, is known to interact with GABA receptors, making it a candidate for further investigation in conditions like anxiety, epilepsy, and insomnia. This aligns with the increasing number of searches for "GABA receptor modulators" and "neuroactive compounds" in scientific databases.

From a synthetic chemistry perspective, the preparation of 1-butyl-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one involves multi-step organic reactions, including N-alkylation and cyclization processes. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in medicinal chemistry. Optimizing its synthesis for higher yields and purity remains a focus for chemists, as evidenced by the frequent queries about "efficient synthesis of benzodiazole derivatives" in search engines.

In addition to its pharmaceutical potential, CAS No. 912896-42-5 has also been studied for its physicochemical properties. Its solubility, stability, and bioavailability are critical factors that determine its suitability for various applications. Recent advancements in computational chemistry have enabled researchers to predict these properties more accurately, reducing the need for extensive experimental trials. This has led to a surge in searches for "in silico drug design" and "molecular property prediction," further emphasizing the compound's relevance in modern research.

The safety and environmental impact of 1-butyl-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one are also topics of interest. Regulatory agencies and industry stakeholders are increasingly focusing on green chemistry principles to ensure sustainable production practices. Questions about "eco-friendly synthesis routes" and "biodegradability of chemical compounds" are commonly encountered in professional discussions, highlighting the need for comprehensive data on this compound's environmental profile.

In conclusion, 1-butyl-4-{1-2-(2-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 912896-42-5) represents a fascinating subject of study in both academic and industrial settings. Its structural complexity, combined with its potential therapeutic applications, makes it a valuable candidate for further research. As the scientific community continues to explore new frontiers in drug discovery and material science, compounds like this will undoubtedly play a pivotal role in shaping future innovations.